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Compound of Interest

Compound Name: Boc-D-Homoser-Obzl

Cat. No.: B1642277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of N-α-tert-

Butoxycarbonyl-D-homoserine O-benzyl ester (Boc-D-Homoser-OBzl), a valuable chiral

building block in synthetic chemistry. The precise stereochemical configuration of this

compound is critical for its application in the synthesis of peptides and other pharmacologically

active molecules, where biological activity is often highly dependent on the three-dimensional

arrangement of atoms. This guide details the physicochemical and stereochemical properties of

Boc-D-Homoser-OBzl, provides experimental protocols for the determination of its

stereochemical purity, and illustrates its role in synthetic workflows.

Core Physicochemical and Stereochemical Data
The enantiomeric purity and specific optical rotation are key parameters that define the

stereochemical identity of Boc-D-Homoser-OBzl. The following table summarizes the key

quantitative data for this compound.
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Property Value Reference

Chemical Name
N-α-tert-Butoxycarbonyl-O-

benzyl-D-homoserine

CAS Number 150009-60-2

Molecular Formula C₁₆H₂₃NO₅

Molecular Weight 309.36 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 45-57 °C

Purity (HPLC) ≥ 99%

Specific Optical Rotation

([α]²⁰/D)
+15 ± 2° (c=2 in 80% EtOH)

Experimental Protocols for Stereochemical Analysis
The determination of the stereochemical integrity of Boc-D-Homoser-OBzl relies on

established analytical techniques. Below are detailed methodologies for polarimetry and chiral

High-Performance Liquid Chromatography (HPLC).

Polarimetry for Specific Rotation Measurement
Objective: To measure the specific optical rotation of Boc-D-Homoser-OBzl, which is a

fundamental property of a chiral compound and is indicative of its enantiomeric purity.

Materials and Equipment:

Polarimeter (Sodium D-line, 589 nm)

Volumetric flask (10 mL, Class A)

Analytical balance

Polarimeter cell (1 dm path length)
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Boc-D-Homoser-OBzl sample

80% Ethanol (EtOH) in deionized water (v/v)

Procedure:

Sample Preparation:

Accurately weigh approximately 200 mg of Boc-D-Homoser-OBzl using an analytical

balance.

Quantitatively transfer the sample to a 10 mL volumetric flask.

Dissolve the sample in 80% ethanol and fill the flask to the mark.

Ensure the solution is homogeneous by gentle mixing.

Blank Measurement:

Fill the polarimeter cell with the 80% ethanol solvent (blank).

Place the cell in the polarimeter and zero the instrument according to the manufacturer's

instructions.

Sample Measurement:

Rinse the polarimeter cell with a small amount of the prepared sample solution and then

fill it, ensuring no air bubbles are present.

Place the sample cell in the polarimeter and record the observed optical rotation (α).

Calculation of Specific Rotation:

The specific rotation ([α]) is calculated using the following formula: [α] = α / (c × l) where:

α is the observed rotation in degrees.

c is the concentration of the solution in g/mL.
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l is the path length of the polarimeter cell in decimeters (dm).

Chiral High-Performance Liquid Chromatography
(HPLC)
Objective: To determine the enantiomeric purity of Boc-D-Homoser-OBzl by separating the D-

and L-enantiomers. The following is a representative method adapted from the analysis of the

closely related compound, N-(tert-Butoxycarbonyl)-O-benzyl-serine, and is expected to be

effective for Boc-D-Homoser-OBzl.[1]

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.

Chiral Stationary Phase: Ristocetin A bonded stationary phase.[1]

Mobile Phase: A polar-organic mobile phase is typically effective. For N-(tert-

Butoxycarbonyl)-O-benzyl-serine, a mobile phase of methanol with 0.1% triethylammonium

acetate (TEAA) has been used.[1] Optimization for Boc-D-Homoser-OBzl may be required.

Flow Rate: 1.0 mL/min

Detection: UV at 220 nm

Temperature: Ambient

Procedure:

Sample Preparation:

Prepare a stock solution of the Boc-D-Homoser-OBzl sample in the mobile phase at a

concentration of approximately 1 mg/mL.

Prepare a solution of the racemic mixture (if available) to determine the retention times of

both enantiomers.

Chromatographic Analysis:
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Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject the sample solution onto the column.

Monitor the elution of the enantiomers using the UV detector.

Data Analysis:

Identify the peaks corresponding to the D- and L-enantiomers based on the chromatogram

of the racemic mixture.

Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers: %

ee = [(Area_D - Area_L) / (Area_D + Area_L)] × 100

Role in Synthetic Workflows and Drug Discovery
Boc-D-Homoser-OBzl is a crucial building block in solid-phase peptide synthesis (SPPS),

particularly utilizing the Boc/Bzl protection strategy. Its defined stereochemistry is essential for

the synthesis of peptides with specific biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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